Cas no 256529-28-9 (4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester)

• Product Name: 4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• CAS No: 256529-28-9
• MF: C₁₃H₁₀F₃NO₄S₂
• MW: 365.348011493683
• MDL: MFCD00111770
• CID: 4780778
• Update Time: 2026-02-27

4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• 4-Phenyl-3-sulfamoyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester

• MDL： MFCD00111770
• Inchi： 1S/C13H10F3NO4S2/c1-21-12(18)9-10(23(17,19)20)8(7-5-3-2-4-6-7)11(22-9)13(14,15)16/h2-6H,1H3,(H2,17,19,20)
• InChI Key： WZSVRSGPFJLIII-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• XLogP3: 2.9
• Topological Polar Surface Area: 123

4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester

Comprehensive Overview of 4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester (CAS No. 256529-28-9)

4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester (CAS No. 256529-28-9) is a high-value synthetic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the thiophene derivative family, characterized by its unique sulfamoyl and trifluoromethyl functional groups, which enhance its reactivity and biological activity. The presence of a phenyl ring further contributes to its structural diversity, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for trifluoromethylated compounds has surged due to their exceptional metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Researchers frequently search for "sulfamoyl thiophene derivatives" or "CF3-containing heterocycles" to explore their potential in targeting enzymes like carbonic anhydrases or kinase inhibitors. The methyl ester moiety in this compound also offers flexibility for further derivatization, aligning with the growing trend of "prodrug design" and "click chemistry" in pharmaceutical development.

From a synthetic perspective, CAS 256529-28-9 is often investigated for its role in palladium-catalyzed cross-coupling reactions or as a precursor for bioconjugation. Its electron-withdrawing groups (e.g., -SO2NH2 and -CF3) make it an ideal candidate for studying H-bonding interactions and molecular recognition, topics frequently queried in computational chemistry forums. Additionally, its thiophene core resonates with the rising interest in "five-membered heterocycles" for OLED materials and organic electronics.

Environmental and regulatory considerations are also critical for this compound. While not classified as hazardous, its fluorinated structure prompts discussions on "sustainable fluorine chemistry" and "green synthesis"—hot topics in ESG-focused research. Analytical methods such as HPLC purity analysis and LC-MS characterization are commonly associated with this compound, addressing quality control concerns prevalent in peer-reviewed literature.

In conclusion, 4-Phenyl-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from "small-molecule drug discovery" to "functional material design"—ensure its relevance in both academic and industrial settings. As research trends evolve toward structure-activity relationship (SAR) optimization and fragment-based drug design, this compound remains a pivotal subject of study.